![molecular formula C5H11ClFNO B6162787 [(2R,4S)-4-fluoropyrrolidin-2-yl]methanol hydrochloride CAS No. 1147110-60-8](/img/no-structure.png)
[(2R,4S)-4-fluoropyrrolidin-2-yl]methanol hydrochloride
Description
“[(2R,4S)-4-fluoropyrrolidin-2-yl]methanol hydrochloride” is a fluorinated derivative of the amino alcohol pyrrolidine. It has a molecular weight of 155.6 .
Molecular Structure Analysis
The molecular formula of “[(2R,4S)-4-fluoropyrrolidin-2-yl]methanol hydrochloride” is C5H11ClFNO . The InChI code is 1S/C5H10FNO.ClH/c6-4-1-5(3-8)7-2-4;/h4-5,7-8H,1-3H2;1H/t4-,5-;/m1./s1 .Physical And Chemical Properties Analysis
“[(2R,4S)-4-fluoropyrrolidin-2-yl]methanol hydrochloride” is a solid substance . It should be stored at room temperature, kept dry and cool .Scientific Research Applications
Pharmaceutical Research and Drug Development
This compound, with its pyrrolidine structure, is a valuable scaffold in medicinal chemistry. It’s used to synthesize novel biologically active compounds due to its ability to efficiently explore pharmacophore space and contribute to the stereochemistry of molecules . Its application in drug discovery is significant, especially in the development of treatments for diseases like type 2 diabetes, where derivatives have shown promise in restoring glucose metabolism and ameliorating dyslipidemia .
Chemical Synthesis of Stereoisomers
The stereogenicity of the carbons in the pyrrolidine ring allows for the synthesis of various stereoisomers. This is crucial in the production of enantioselective drugs, as different spatial orientations of substituents can lead to different biological profiles . Researchers utilize this compound to study the binding modes of drug candidates to proteins, which is essential for the design of new medications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for compound '[(2R,4S)-4-fluoropyrrolidin-2-yl]methanol hydrochloride' involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-fluoropyrrolidine", "Formaldehyde", "Hydrogen chloride gas", "Sodium hydroxide", "Methanol", "Diethyl ether", "Sodium sulfate" ], "Reaction": [ "Step 1: 4-fluoropyrrolidine is reacted with formaldehyde in the presence of sodium hydroxide to form [(2R,4S)-4-fluoropyrrolidin-2-yl]methanol.", "Step 2: The crude product from step 1 is dissolved in methanol and treated with hydrogen chloride gas to form the hydrochloride salt of the target compound.", "Step 3: The hydrochloride salt is isolated by filtration and washed with diethyl ether to remove any impurities.", "Step 4: The product is dried over sodium sulfate and purified by recrystallization to obtain the final compound '[(2R,4S)-4-fluoropyrrolidin-2-yl]methanol hydrochloride'." ] } | |
CAS RN |
1147110-60-8 |
Product Name |
[(2R,4S)-4-fluoropyrrolidin-2-yl]methanol hydrochloride |
Molecular Formula |
C5H11ClFNO |
Molecular Weight |
155.6 |
Purity |
95 |
Origin of Product |
United States |
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